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Compound of Interest

Compound Name: Formic acid-d2

Cat. No.: B032687

This technical guide provides comprehensive information on formic acid-d2 (Dideuteroformic
acid), a deuterated isotopologue of formic acid. It is intended for researchers, scientists, and
professionals in drug development and metabolomics. This document covers its fundamental
properties, synthesis, and a key application in enhancing Nuclear Magnetic Resonance (NMR)
profiling of metabolites.

Core Properties of Formic Acid-d2

Formic acid-d2 is a stable, non-radioactive isotope-labeled compound widely utilized in
analytical and chemical synthesis applications.[1][2] Its physical and chemical properties are
summarized below.

Property Value

CAS Number 920-42-3[1][3][4][5]
Molecular Formula CD202[3][4]]5]
Molecular Weight 48.04 g/mol [1][3][4][5]

Dideuteroformic acid, Perdeuterioformic acid[1]

[3]

Alternate Names

Appearance Clear, colorless liquid

EC Number 213-057-3[1][6]
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Experimental Protocols
Synthesis of Formic Acid-d2

A common laboratory-scale synthesis of formic acid-d2 involves the pyrolysis of oxalic acid-
d2.[3]

Materials:

e Anhydrous oxalic acid

o Deuterium oxide (D20)

» Glass wool

e Sublimation apparatus

e Pyrolysis column (e.g., a 10-inch column packed with glass pieces)

e Heating mantle

e Vacuum pump

Procedure:

e Preparation of Oxalic Acid-d2:
1. Recrystallize 10 g of anhydrous oxalic acid from 9 ml of deuterium oxide.
2. Purify the resulting crystals by sublimation at approximately 1 mm Hg.

3. Repeat the recrystallization and sublimation process two more times to ensure high
deuteration levels.

e Pyrolysis:

1. Heat the pyrolysis column, packed with glass pieces, to 220°C.
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2. Sublime the prepared oxalic acid-d2 at approximately 1 mm Hg through the heated
column.

o Collection:

1. Collect the resulting formic acid-d2 in a cooled collection vessel. This method typically
yields around 2.2 g of formic acid-d2 from 8.8 g of oxalic acid-d2.

Application in NMR Profiling of Amino Metabolites

Formic acid-d2 is utilized to improve the NMR profiling of amino metabolites in various
biofluids.[1][3] The following protocol is adapted from a general method for isotopic tagging for
NMR analysis.

Materials:

Formic acid-d2

 Biofluid sample (e.g., urine, serum)

» N,N'-Dicyclohexylcarbodiimide (DCC)
e N-hydroxysuccinimide (NHS)

o Tetrahydrofuran (THF), anhydrous

e NMR spectrometer

Procedure:

 Activation of Formic Acid-d2:

1. In a microcentrifuge tube, dissolve 2 uL (approx. 0.05 mmol) of formic acid-d2 and 5 mg
(0.04 mmol) of N-hydroxysuccinimide in 100 pL of anhydrous tetrahydrofuran.

2. This reaction forms an NHS-ester of formic acid-d2, which is a more reactive agent for
derivatization.

o Derivatization of Amino Metabolites:
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1. Add the activated formic acid-d2 solution to the biofluid sample containing amino
metabolites.

2. The NHS-ester of formic acid-d2 will react with the primary and secondary amine groups
of the amino metabolites, resulting in deuterated formyl-tagged compounds.

e NMR Spectroscopy:

1. Acquire NMR spectra of the derivatized sample. Deuterated solvents are typically used to
minimize solvent signals in the spectra.[4]

2. The introduction of the deuterium label can simplify spectra and aid in the identification
and quantification of specific amino metabolites by shifting or eliminating certain proton
signals.

Workflow for NMR-Based Metabolite Profiling

The following diagram illustrates the general workflow for utilizing formic acid-d2 in the NMR-
based analysis of amino metabolites in biofluids.
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Caption: Workflow for Amino Metabolite Profiling using Formic Acid-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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